Cas no 27442-79-1 (1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-)

1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- structure
27442-79-1 structure
Product Name:1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
CAS No:27442-79-1
MF:C6H2Br3IN2
MW:468.70995092392
CID:1431360
Update Time:2024-08-15

1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
    • 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propyn-1-yl)-
    • Inchi: 1S/C6H2Br3IN2/c7-4-5(8)12(3-1-2-10)6(9)11-4/h3H2
    • InChI Key: PQLHBABVGXDTIE-UHFFFAOYSA-N
    • SMILES: C1(Br)N(CC#CI)C(Br)=C(Br)N=1

Computed Properties

  • Exact Mass: 465.68076

Experimental Properties

  • Density: 2.73±0.1 g/cm3(Predicted)
  • Boiling Point: 472.0±55.0 °C(Predicted)
  • PSA: 17.82
  • pka: -1.88±0.60(Predicted)
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